![molecular formula C11H12FN3O2S B4677609 N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide](/img/structure/B4677609.png)
N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide
Overview
Description
N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide, also known as PF-04457845, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonamide-containing pyrazoles and has been shown to have a selective and potent effect on certain receptors in the brain.
Mechanism of Action
N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide has a selective and potent effect on certain receptors in the brain, including the sigma-1 receptor and the dopamine D3 receptor. The sigma-1 receptor is involved in the regulation of various cellular processes, including calcium homeostasis and neuroprotection. This compound has been shown to have a high affinity for the sigma-1 receptor, which may contribute to its potential therapeutic effects in Alzheimer's disease. This compound has also been shown to modulate the activity of the dopamine D3 receptor, which may contribute to its potential therapeutic effects in schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce amyloid beta levels in the brain. This compound has also been shown to have analgesic effects in animal models of pain. Additionally, this compound has been shown to have potential antipsychotic effects in animal models of schizophrenia.
Advantages and Limitations for Lab Experiments
N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide has several advantages for lab experiments, including its high potency and selectivity for certain receptors in the brain. However, this compound also has limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide. One potential direction is the development of more potent and selective analogs of this compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound in various diseases. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N-(4-fluorobenzyl)-1-methyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and pain management. In Alzheimer's disease, this compound has been shown to have a selective and potent effect on the sigma-1 receptor, which is involved in the regulation of various cellular processes, including calcium homeostasis and neuroprotection. This compound has also been shown to have potential therapeutic effects in schizophrenia by modulating the activity of the dopamine D3 receptor. Additionally, this compound has been studied for its potential use in pain management, as it has been shown to have analgesic effects in animal models.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-1-methylpyrazole-4-sulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3O2S/c1-15-8-11(7-13-15)18(16,17)14-6-9-2-4-10(12)5-3-9/h2-5,7-8,14H,6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYZELWSVMDJJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S(=O)(=O)NCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.